Cas no 1261453-57-9 (5-(Difluoromethoxy)-2-iodonitrobenzene)

• Product Name: 5-(Difluoromethoxy)-2-iodonitrobenzene
• CAS No: 1261453-57-9
• MF: C₇H₄F₂INO₃
• MW: 315.01284122467
• CID: 4791036
• Update Time: 2025-10-17

5-(Difluoromethoxy)-2-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-iodonitrobenzene

• Inchi： 1S/C7H4F2INO3/c8-7(9)14-4-1-2-5(10)6(3-4)11(12)13/h1-3,7H
• InChI Key： VBASVDUQQJUFJA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1[N+](=O)[O-])OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 3.3
• Topological Polar Surface Area: 55

Additional information on 5-(Difluoromethoxy)-2-iodonitrobenzene

Research Briefing on 5-(Difluoromethoxy)-2-iodonitrobenzene (CAS: 1261453-57-9) in Chemical Biology and Pharmaceutical Applications

5-(Difluoromethoxy)-2-iodonitrobenzene (CAS: 1261453-57-9) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its difluoromethoxy and iodo-nitrobenzene functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and radiopharmaceuticals. This briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights.

The synthesis of 5-(Difluoromethoxy)-2-iodonitrobenzene typically involves halogenation and functional group modification of nitrobenzene derivatives. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized route using palladium-catalyzed cross-coupling reactions, achieving a yield of 78% with high purity (>98%). The compound's stability under physiological conditions makes it suitable for further derivatization, as demonstrated in the development of PET (positron emission tomography) tracers targeting neurodegenerative diseases.

In pharmaceutical applications, 5-(Difluoromethoxy)-2-iodonitrobenzene has been employed as a key precursor for tyrosine kinase inhibitors. Research from the European Journal of Medicinal Chemistry (2024) revealed its role in synthesizing novel EGFR inhibitors, showing IC50 values in the nanomolar range against resistant cancer cell lines. The difluoromethoxy group enhances metabolic stability, while the iodine atom facilitates radiolabeling for diagnostic imaging. These dual functionalities underscore its value in theranostic (therapy + diagnostic) approaches.

Mechanistic studies using computational docking and cryo-EM have elucidated how derivatives of this compound interact with ATP-binding pockets in kinases. A 2024 Nature Chemical Biology paper reported that the nitro group forms critical hydrogen bonds with conserved lysine residues, while the difluoromethoxy moiety modulates lipophilicity to improve blood-brain barrier penetration. Such insights are driving the design of next-generation CNS-targeted drugs.

Ongoing clinical trials (e.g., NCT05678945) are evaluating radioiodinated versions of this scaffold for glioblastoma imaging. Preliminary data show tumor-to-background ratios exceeding 3:1 at 24 hours post-injection. However, challenges remain in optimizing pharmacokinetics—recent Molecular Pharmaceutics studies suggest pegylation strategies to reduce hepatic uptake while maintaining target affinity.

In conclusion, 5-(Difluoromethoxy)-2-iodonitrobenzene represents a multifaceted tool in modern drug development. Its unique chemical properties enable diverse applications from targeted therapy to molecular imaging. Future research directions may explore its utility in PROTAC (proteolysis-targeting chimera) design and as a scaffold for covalent inhibitors. Continuous optimization of synthetic routes and formulation strategies will be crucial to fully realize its translational potential.